Cas no 2137751-20-1 (Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate)
Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-739969
- methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate
- 2137751-20-1
- Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate
-
- Inchi: 1S/C9H17N3O3/c1-3-11-8(14)12-6-4-9(10,5-6)7(13)15-2/h6H,3-5,10H2,1-2H3,(H2,11,12,14)
- InChI Key: INLURQLVFXMJDT-UHFFFAOYSA-N
- SMILES: O(C)C(C1(CC(C1)NC(NCC)=O)N)=O
Computed Properties
- Exact Mass: 215.12699141g/mol
- Monoisotopic Mass: 215.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 93.4Ų
Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-739969-0.05g |
methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate |
2137751-20-1 | 95.0% | 0.05g |
$768.0 | 2025-03-11 | |
| Enamine | EN300-739969-0.1g |
methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate |
2137751-20-1 | 95.0% | 0.1g |
$804.0 | 2025-03-11 | |
| Enamine | EN300-739969-0.25g |
methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate |
2137751-20-1 | 95.0% | 0.25g |
$840.0 | 2025-03-11 | |
| Enamine | EN300-739969-0.5g |
methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate |
2137751-20-1 | 95.0% | 0.5g |
$877.0 | 2025-03-11 | |
| Enamine | EN300-739969-1.0g |
methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate |
2137751-20-1 | 95.0% | 1.0g |
$914.0 | 2025-03-11 | |
| Enamine | EN300-739969-2.5g |
methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate |
2137751-20-1 | 95.0% | 2.5g |
$1791.0 | 2025-03-11 | |
| Enamine | EN300-739969-5.0g |
methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate |
2137751-20-1 | 95.0% | 5.0g |
$2650.0 | 2025-03-11 | |
| Enamine | EN300-739969-10.0g |
methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate |
2137751-20-1 | 95.0% | 10.0g |
$3929.0 | 2025-03-11 |
Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate
Research Briefing on Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate (CAS: 2137751-20-1)
Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate (CAS: 2137751-20-1) is a cyclobutane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique cyclobutane scaffold, which is increasingly recognized for its ability to modulate biological targets with high specificity. The presence of both amino and carbamoyl functional groups in its structure suggests its utility as a versatile intermediate in the synthesis of more complex pharmacologically active molecules.
Recent studies have explored the synthetic pathways and biological activities of Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of this compound, making it more accessible for further research. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo. Additionally, preliminary in vitro assays demonstrated its ability to interact with specific enzyme targets, particularly those involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.
Another significant study, published in Bioorganic & Medicinal Chemistry Letters, investigated the structure-activity relationship (SAR) of Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate derivatives. The researchers synthesized a series of analogs and evaluated their inhibitory effects on a panel of kinases. The results indicated that subtle modifications to the ethylcarbamoyl moiety could significantly enhance the compound's selectivity and potency against certain kinase targets, opening new avenues for the design of kinase inhibitors with reduced off-target effects.
In the context of drug delivery, a 2024 study in Molecular Pharmaceutics explored the use of Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate as a building block for prodrugs. The researchers conjugated the compound to various therapeutic agents and evaluated the release profiles and bioavailability of the resulting prodrugs. The findings suggested that the cyclobutane core could serve as a stable linker, enabling controlled release of the active drug in target tissues, thereby improving therapeutic efficacy and reducing systemic toxicity.
Despite these promising developments, challenges remain in the clinical translation of Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate-based therapeutics. Pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, comprehensive toxicological assessments must be conducted to ensure its safety profile. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound from the bench to the bedside.
In conclusion, Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate (CAS: 2137751-20-1) represents a promising scaffold in medicinal chemistry with potential applications in inflammation, kinase inhibition, and prodrug development. Continued research into its synthetic optimization, biological activities, and therapeutic potential will be crucial for unlocking its full value in drug discovery and development.
2137751-20-1 (Methyl 1-amino-3-[(ethylcarbamoyl)amino]cyclobutane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)